4H-1-Benzopyran-8-carboxylic acid, 3-methyl-4-oxo-2-phenyl-, 2-(1-pipe ridinyl)cyclohexyl ester, hyd
4H-1-Benzopyran-8-carboxylic acid, 3-methyl-4-oxo-2-phenyl-, 2-(1-pipe ridinyl)cyclohexyl ester, hyd
Brand Name:
Vulcanchem
CAS No.:
147528-38-9
VCID:
VC0115068
InChI:
InChI=1S/C28H31NO4.ClH/c1-19-25(30)21-13-10-14-22(27(21)33-26(19)20-11-4-2-5-12-20)28(31)32-24-16-7-6-15-23(24)29-17-8-3-9-18-29;/h2,4-5,10-14,23-24H,3,6-9,15-18H2,1H3;1H/t23-,24-;/m1./s1
SMILES:
CC1=C(OC2=C(C1=O)C=CC=C2C(=O)OC3CCCCC3N4CCCCC4)C5=CC=CC=C5.Cl
Molecular Formula:
C28H32ClNO4
Molecular Weight:
482 g/mol
4H-1-Benzopyran-8-carboxylic acid, 3-methyl-4-oxo-2-phenyl-, 2-(1-pipe ridinyl)cyclohexyl ester, hyd
CAS No.: 147528-38-9
Main Products
VCID: VC0115068
Molecular Formula: C28H32ClNO4
Molecular Weight: 482 g/mol
| CAS No. | 147528-38-9 |
|---|---|
| Product Name | 4H-1-Benzopyran-8-carboxylic acid, 3-methyl-4-oxo-2-phenyl-, 2-(1-pipe ridinyl)cyclohexyl ester, hyd |
| Molecular Formula | C28H32ClNO4 |
| Molecular Weight | 482 g/mol |
| IUPAC Name | [(1R,2R)-2-piperidin-1-ylcyclohexyl] 3-methyl-4-oxo-2-phenylchromene-8-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C28H31NO4.ClH/c1-19-25(30)21-13-10-14-22(27(21)33-26(19)20-11-4-2-5-12-20)28(31)32-24-16-7-6-15-23(24)29-17-8-3-9-18-29;/h2,4-5,10-14,23-24H,3,6-9,15-18H2,1H3;1H/t23-,24-;/m1./s1 |
| Standard InChIKey | YBKSHVOJUMUFDS-BNUOYOMZSA-N |
| Isomeric SMILES | CC1=C(OC2=C(C1=O)C=CC=C2C(=O)O[C@@H]3CCCC[C@H]3N4CCCCC4)C5=CC=CC=C5.Cl |
| SMILES | CC1=C(OC2=C(C1=O)C=CC=C2C(=O)OC3CCCCC3N4CCCCC4)C5=CC=CC=C5.Cl |
| Canonical SMILES | CC1=C(OC2=C(C1=O)C=CC=C2C(=O)OC3CCCCC3N4CCCCC4)C5=CC=CC=C5.Cl |
| Synonyms | 4H-1-Benzopyran-8-carboxylic acid, 3-methyl-4-oxo-2-phenyl-, 2-(1-pipe ridinyl)cyclohexyl ester, hydrochloride, trans-(+-)- |
| PubChem Compound | 3073238 |
| Last Modified | Nov 11 2021 |
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